Cas no 2060000-59-9 (2-5-fluoro-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride)

• Product Name: 2-5-fluoro-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride
• CAS No: 2060000-59-9
• MF: C₁₁H₁₁ClF₄N₂
• MW: 282.665055513382
• MDL: MFCD30501782
• CID: 5153737
• PubChem ID: 137704015
• Update Time: 2025-07-02

2-5-fluoro-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[5-Fluoro-2-(trifluoromethyl)-1H-indol-3-yl]ethanamine
• hydrochloride
• 2-5-fluoro-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride

• MDL： MFCD30501782
• Inchi： 1S/C11H10F4N2.ClH/c12-6-1-2-9-8(5-6)7(3-4-16)10(17-9)11(13,14)15;/h1-2,5,17H,3-4,16H2;1H
• InChI Key： DFDQRQWUHQRSHR-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(F)C=C12)C(F)(F)F)CN.Cl

Additional information on 2-5-fluoro-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride

Comprehensive Analysis of 2-5-fluoro-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride (CAS No. 2060000-59-9): Properties, Applications, and Research Insights

The compound 2-5-fluoro-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride (CAS No. 2060000-59-9) is a fluorinated indole derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the fluoro and trifluoromethyl substituents, contribute to its distinct physicochemical properties and biological activity. This article delves into its molecular characteristics, synthetic pathways, and emerging applications, aligning with current trends in drug discovery and precision medicine.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring 2-5-fluoro-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride as a scaffold for designing novel therapeutics targeting central nervous system (CNS) disorders and inflammatory pathways. Its CAS No. 2060000-59-9 is frequently cited in patents and academic papers, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2-5-fluoro-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride typically involves multi-step organic reactions, including electrophilic fluorination and indole ring functionalization. Advanced techniques such as flow chemistry and catalysis have been employed to optimize yield and purity, addressing challenges like regioselectivity and byproduct formation. These innovations align with the industry's shift toward green chemistry and sustainable manufacturing.

From a pharmacological perspective, the hydrochloride salt form of this compound enhances solubility, making it suitable for in vitro and in vivo studies. Preliminary data suggest interactions with serotonin receptors and ion channels, sparking interest in its potential for neurodegenerative disease research. However, further clinical trials are needed to validate its efficacy and safety profile.

Beyond therapeutics, CAS No. 2060000-59-9 is also investigated in material science for its photophysical properties. Its trifluoromethyl group imparts electron-withdrawing effects, which could be leveraged in designing organic semiconductors or fluorescent probes. This multidisciplinary appeal underscores its versatility in both life sciences and engineering.

In conclusion, 2-5-fluoro-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride represents a promising candidate for future innovations. Its integration into drug development pipelines and high-throughput screening platforms highlights its strategic importance. As research progresses, this compound may unlock new avenues for addressing unmet medical needs and advancing biotechnology solutions.